6,6-Diethoxy-2-methyl-hex-4-yn-3-ol
Cat. No. B8388228
M. Wt: 200.27 g/mol
InChI Key: TUVBTXGXFNNMEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][CH:4]([C:5]#[CH:6])[O:7][CH2:8][CH3:9].[CH2:20]1[O:21][CH2:22][CH2:23][CH2:24]1.[CH3:10][CH2:11][CH2:12][CH2:13][Li:14].[CH:15]([CH:16]([CH3:17])[CH3:18])=[O:19]>>[CH2:1]([CH3:2])[O:3][CH:4]([C:5]#[C:6][CH:15]([CH:16]([CH3:17])[CH3:18])[OH:19])[O:7][CH2:8][CH3:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C#CC(OCC)OCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(C#CC(O)C(C)C)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
